Ethyl 2-[2-(2,6-dimethoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate

• IUPAC Name: ethyl 2-[2-(2,6-dimethoxybenzoyl)imino-6-sulfamoyl-1,3-benzothiazol-3-yl]acetate
• InChI: InChI=1S/C20H21N3O7S2/c1-4-30-17(24)11-23-13-9-8-12(32(21,26)27)10-16(13)31-20(23)22-19(25)18-14(28-2)6-5-7-15(18)29-3/h5-10H,4,11H2,1-3H3,(H2,21,26,27)
• InChI Key: DUFASVWLXSLIEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=C(C=CC=C3OC)OC
• Molecular Formula: C20H21N3O7S2
• Molecular Weight: 479.5 g/mol

Description

Molecular Structure Analysis

The molecular formula of this compound is C19H19N3O6S2. It has an average mass of 449.501 Da and a monoisotopic mass of 449.071533 Da.

Scientific Research Applications

Synthesis and Characterization

• The study by Carrington et al. (1972) discusses the synthesis of ethyl (1,2-benzisothiazol-3-yl)cyanoacetate and its derivatives, providing a foundation for understanding the chemical reactions and properties of benzothiazole compounds. This research contributes to the broader knowledge of benzisothiazole derivatives, which are crucial for developing novel compounds with potential applications in various fields (Carrington, D. L., Clarke, K., Hughes, C. G., & Scrowston, R. M., 1972).

• Nassiri and Milani (2020) describe a novel synthesis of ethyl 2-(2-(1H-indol-3-yl)benzo[d]thiazol-3(2H)-yl)-2-cyanoacetate or acetate, showcasing a method for creating new compounds that may have varied applications, highlighting the versatility of benzothiazole derivatives in synthetic chemistry (Nassiri, M., & Milani, F. J., 2020).

Chemical Properties and Reactions

• Ueda et al. (1988) explore the base-induced reactions of substituted (1,2-benzisoxazol-3-yl) acetates, shedding light on the reactivity and potential transformations of similar compounds under different conditions. This research helps in understanding the chemical behavior of benzothiazole and related structures in the presence of strong bases (Ueda, S., Naruto, S., Yoshida, T., Sawayama, T., & Uno, H., 1988).

Antioxidant Properties

• The degradation products of ABTS-derived radicals in reaction with polyphenols were studied by Osman et al. (2006), indicating the antioxidant capacity and potential application of benzothiazole derivatives in evaluating antioxidant properties of compounds. This study is significant for understanding how such compounds can interact with antioxidants, which is essential for pharmaceutical and food industry applications (Osman, A., Wong, K., Hill, S., & Fernyhough, A., 2006).